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Compound of Interest

Compound Name: apo-Enterobactin

Cat. No.: B15602223

For researchers, scientists, and drug development professionals, the integrity of your work and
the safety of your laboratory environment are paramount. Adherence to proper chemical
handling and disposal protocols is a critical component of responsible research. This guide
provides essential, immediate safety and logistical information for the proper disposal of apo-
Enterobactin, a widely used siderophore in various research applications. Following these
step-by-step instructions will help ensure a safe laboratory environment and compliance with
waste disposal regulations.

Immediate Safety and Handling Precautions

It is crucial to recognize that Safety Data Sheets (SDS) from different suppliers may present
conflicting hazard classifications for apo-Enterobactin. While some sources may classify it as
a non-hazardous substance, others may categorize it as harmful if swallowed and very toxic to
aquatic life with long-lasting effects.[1] Therefore, a conservative approach is strongly
recommended, treating all apo-Enterobactin waste as potentially hazardous chemical waste.

[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling apo-
Enterobactin and its waste. This includes:

o Safety glasses or goggles

o Alab coat
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e Chemical-resistant gloves[1]

Handling:

Avoid generating dust from solid material.[1]

Use in a well-ventilated area to prevent inhalation of any dust or aerosols.[2]

Prevent contact with skin and eyes.[2]

Do not eat, drink, or smoke when handling this product.[2]

Wash hands thoroughly after handling.[2]

Quantitative Data for apo-Enterobactin

The following table summarizes key quantitative data for apo-Enterobactin, which is essential
for accurate waste manifest documentation.

Property Value

CAS Number 30414-16-5[1][3]

Molecular Formula C30H29N3016[3]

Molecular Weight 687.6 g/mol [3]

Solubility Soluble in DMSO and Methanol[3]
Storage Temperature -20°C[1][3]

Disposal Protocol for apo-Enterobactin Waste

This protocol is based on standard laboratory procedures for chemical waste management and
should be adapted to comply with your institution's specific guidelines and local regulations.

Step 1: Waste Segregation and Collection

o Designated Waste Container: All solid and liquid waste containing apo-Enterobactin should
be collected in a designated, clearly labeled, and sealable hazardous waste container.[1]
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e Solid Waste: This includes contaminated PPE (gloves, etc.), weigh boats, and any other
solid materials that have come into contact with apo-Enterobactin.

» Liquid Waste: For liquid waste, such as unused solutions or contaminated media, use a leak-
proof container that is compatible with the solvents used (e.g., a high-density polyethylene
(HDPE) bottle).[1]

Step 2: Storage of Waste

Secure Storage: Store the sealed waste container in a designated satellite accumulation
area within the laboratory.[1][2]

Secondary Containment: It is best practice to place the primary waste container in a
secondary container, such as a chemical-resistant tray or bin, to contain any potential leaks
or spills.[1]

Step 3: Disposal Procedure

Consult Institutional Guidelines: Before proceeding with disposal, always consult your
institution's Environmental Health and Safety (EHS) office for their specific procedures and
requirements for hazardous chemical waste.[1]

Documentation: Accurately complete all required waste disposal forms or manifests provided
by your EHS office. Proper documentation of the waste contents is crucial for compliant
disposal.[1]

Professional Disposal: Arrange for a licensed waste disposal service to collect, treat, and
dispose of the hazardous waste in accordance with all regulations.[4]

Step 4: Handling Spills and Decontamination

o Spill Response: In the event of a spill, avoid creating dust from solid material. For liquid
spills, use an absorbent material. For solid spills, carefully sweep up the material.[1]

o Decontamination: Thoroughly clean the affected area. All materials used for the spill cleanup
(e.g., absorbent pads, wipes, contaminated PPE) must be placed in the designated apo-
Enterobactin hazardous waste container.[1]
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Step 5: Empty Container Disposal

e The original apo-Enterobactin container must be properly decontaminated before disposal.
A common procedure is to triple rinse the container with a suitable solvent.[5] The rinsate
from this cleaning process must be collected and disposed of as hazardous waste.[5]

o After decontamination, deface or remove the original label to prevent misuse.[2] The
container can then be disposed of according to your institution's guidelines for
decontaminated lab waste.[2][5]

apo-Enterobactin Disposal Workflow
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Caption: Workflow for the proper disposal of apo-Enterobactin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

